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Introduction

Xanthoangelol is a prenylated chalcone, a class of natural compounds known for their diverse
biological activities.[1][2] Isolated primarily from the plant Angelica keiskei, also known as
Ashitaba, Xanthoangelol has garnered significant interest in the scientific community for its
potential therapeutic applications.[1][2] This technical guide provides a comprehensive
overview of the current scientific understanding of Xanthoangelol, focusing on its chemical
characteristics, significant biological effects, and the molecular pathways it modulates. While a
definitive crystal structure analysis is not publicly available, this document synthesizes the
existing data to support further research and development.

Chemical Properties

Xanthoangelol is characterized by a chalcone backbone substituted with a geranyl group. This
structural feature contributes to its lipophilicity and interaction with various biological targets.[2]
Its chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1683599?utm_src=pdf-interest
https://www.benchchem.com/product/b1683599?utm_src=pdf-body
https://www.selleckchem.com/products/xanthoangelol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350758/
https://www.benchchem.com/product/b1683599?utm_src=pdf-body
https://www.selleckchem.com/products/xanthoangelol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350758/
https://www.benchchem.com/product/b1683599?utm_src=pdf-body
https://www.benchchem.com/product/b1683599?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350758/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C25H2804 [3]
Molecular Weight 392.5 g/mol [3]
(E)-1-[3-[(2E)-3,7-
dimethylocta-2,6-dienyl]-2,4-
IUPAC Name dihydroxyphenyl]-3-(4- [3]
hydroxyphenyl)prop-2-en-1-
one
CAS Number 62949-76-2 [1][3]
Appearance Yellow crystals [4]
Melting Point 114-114.4 °C [4]

Biological Activities and Therapeutic Potential

Xanthoangelol exhibits a broad spectrum of pharmacological activities, making it a promising

candidate for drug development in various therapeutic areas. The table below summarizes its

key biological effects and the corresponding IC50 values where available.
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Biological Activity

Description

IC50 Values References

Anti-inflammatory

Suppresses obesity-
induced inflammatory
responses and inhibits
proinflammatory
factors like NO, TNF-
a, and MCP-1.[5]

- [5]

Neuroprotection

Acts as a nonselective
monoamine oxidase
(MAO) inhibitor (MAO-
A and MAO-B) and a
potent dopamine [3-
hydroxylase (DBH)

inhibitor.

MAO-A: 43.4 uM,
MAO-B: 43.9 uM,
DBH: 0.52 yM

[1](6]

Anticancer

Induces apoptosis in
neuroblastoma and
leukemia cells through
the activation of

caspase-3.[5][7]

- [5117]

Antidiabetic

Inhibits a-glucosidase
and dipeptidyl
peptidase-1V (DPP-
IV), suggesting a role
in managing
postprandial

hyperglycemia.[4]

a-glucosidase: 14.45
UM, DPP-IV: 10.49 uM

Cardioprotective

Protects against
oxidized low-density
lipoprotein (Ox-LDL)-
induced endothelial

cell injury.[8]

- [8]

Antibacterial

Shows activity against

Gram-positive

- [2]
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bacteria by disrupting
the cell membrane.[2]

Signaling Pathway Analysis

Xanthoangelol exerts its biological effects by modulating several key signaling pathways. The
following diagrams illustrate the known molecular interactions of Xanthoangelol.
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Xanthoangelol D inhibits NF-kB signaling pathway.
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Xanthoangelol activates the Nrf2/ARE signaling pathway.[8]
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Xanthoangelol induces apoptosis via caspase-3 activation.[7]
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Xanthoangelol promotes glucose uptake via the LKB1/AMPK pathway.

Experimental Methodologies

The characterization and evaluation of Xanthoangelol's biological activities have been
conducted using a variety of standard and advanced experimental techniques. While detailed,
step-by-step protocols are proprietary to the conducting laboratories, this section outlines the

key methodologies employed in the cited research.

Isolation and Purification

» Maceration and Extraction: The dried plant material, typically from Angelica keiskei, is
macerated using a solvent such as ethanol. This is followed by liquid-liquid extraction with

solvents of varying polarities to partition the chemical constituents.
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o Column Chromatography: The resulting fractions are subjected to column chromatography,
often using silica gel or RP-18, with a gradient elution system to separate the compounds.[6]

Structural and Purity Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate
the chemical structure of the isolated Xanthoangelol.[6]

o Mass Spectrometry (MS): Techniques such as Electrospray lonization (ESI-MS) are
employed to determine the molecular weight and confirm the identity of the compound.[4][6]

o High-Performance Liquid Chromatography (HPLC): HPLC is utilized to assess the purity of
the isolated Xanthoangelol.[1]

In Vitro Biological Assays

» Cell Viability and Cytotoxicity Assays: The effect of Xanthoangelol on cell survival is often
determined using methods like the Trypan Blue exclusion test or CCK-8 assay.[7][8]

o Apoptosis Detection: Flow cytometry with Annexin V and propidium iodide (PI) staining is a
common method to quantify early and late apoptosis induced by Xanthoangelol.[7]

o Western Blot Analysis: This technique is used to measure the protein levels of key signaling
molecules, such as caspases, Bax, Bcl-2, Nrf2, and NF-kB, to understand the mechanism of
action of Xanthoangelol.[7][8]

e Enzyme Inhibition Assays: The inhibitory activity of Xanthoangelol against enzymes like
MAO, DBH, a-glucosidase, and DPP-IV is measured using specific substrates and detecting
the product formation, often spectrophotometrically.[6]

» Gene Expression Analysis: Quantitative real-time polymerase chain reaction (QRT-PCR) is
used to determine the mRNA expression levels of target genes, such as those involved in
antioxidant responses (e.g., HO-1, NQO-1).[8]

o Antimicrobial Susceptibility Testing: The antibacterial activity is assessed by determining the
minimum inhibitory concentration (MIC) using methods like broth microdilution assays.[2]
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Conclusion

Xanthoangelol is a multifaceted natural compound with significant therapeutic potential across
a range of diseases. Its well-characterized anti-inflammatory, neuroprotective, anticancer, and
antidiabetic properties are attributed to its ability to modulate key signaling pathways, including
NF-kB, Nrf2/ARE, and AMPK. While the absence of a published crystal structure limits a
detailed understanding of its structure-activity relationship at the atomic level, the existing body
of research provides a strong foundation for its further development as a therapeutic agent.
Future studies focusing on its crystallographic analysis would be invaluable for rational drug
design and optimization of its potent biological activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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